molecular formula C8H12N2O3 B570812 Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate CAS No. 112083-52-0

Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate

Cat. No. B570812
CAS RN: 112083-52-0
M. Wt: 184.195
InChI Key: XKAPHQGNAWOYRX-UHFFFAOYSA-N
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Description

“Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate” is a chemical compound with the empirical formula C10H11ClO2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .


Synthesis Analysis

A new one-pot method for the synthesis of 2,3,4,6,7,8,9,10-octahydro-1 H -pyrazino [1,2- a ]quinolines was developed based on a three-component reaction between methyl (3-oxopiperazin-2-ylidene)acetate, aromatic aldehydes, and cyclohexane-1,3-diones . It was shown by HPLC-MS analysis that this cascade reaction involved a sequence of steps including condensation between 1,3-diketone and aldehyde, addition of heterocyclic enaminone as a C-nucleophile, and intramolecular heterocyclization .


Molecular Structure Analysis

The molecular weight of “Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate” is 198.65 . The SMILES string representation of the molecule is O=C(NCCN1)C1CC(OC)=O .


Chemical Reactions Analysis

The compound is involved in a cascade reaction that includes condensation between 1,3-diketone and aldehyde, addition of heterocyclic enaminone as a C-nucleophile, and intramolecular heterocyclization .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . More detailed physical and chemical properties are not available in the sources retrieved.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements are H302 - Harmful if swallowed, and H318 - Causes serious eye damage .

Future Directions

The compound is being used in the development of a new non-steroidal anti-inflammatory drug (NSAID) with pronounced anti-inflammatory and analgesic activities and a very low toxicity . The main metabolite of this NSAID has been synthesized and its anti-inflammatory activity has been determined in vivo .

properties

IUPAC Name

methyl 2-(6-methyl-3-oxopiperazin-2-ylidene)acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N2O3/c1-5-4-9-8(12)6(10-5)3-7(11)13-2/h3,5,10H,4H2,1-2H3,(H,9,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKAPHQGNAWOYRX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CNC(=O)C(=CC(=O)OC)N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40698900
Record name Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40698900
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

184.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate

CAS RN

112083-52-0
Record name Methyl (6-methyl-3-oxopiperazin-2-ylidene)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40698900
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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